4-Chloro-8-methyl-3-nitro-1,5-naphthyridine

• Molecular Formula: C9H6ClN3O2
• Molecular Weight: 223.61 g/mol
• SMILES: CC1=C2C(=NC=C1)C(=C(C=N2)[N+](=O)[O-])Cl
• InChI: InChI=1S/C9H6ClN3O2/c1-5-2-3-11-9-7(10)6(13(14)15)4-12-8(5)9/h2-4H,1H3
• InChIKey: MJMUIOKYSQLTTP-UHFFFAOYSA-N

4-Chloro-8-methyl-3-nitro-1,5-naphthyridine: Triply Functionalized Scaffold

4-Chloro-8-methyl-3-nitro-1,5-naphthyridine (CAS 1702493-44-4) is a multiply substituted 1,5-naphthyridine building block featuring three distinct functional handles: a chlorine atom at the 4-position, a nitro group at the 3-position, and a methyl group at the 8-position . This compound belongs to the 1,5-naphthyridine class, a privileged scaffold in medicinal chemistry that has yielded inhibitors of PI4K [1], ALK5 [2], MELK [3], and Aurora kinases [4]. Unlike simpler naphthyridine derivatives, the specific substitution pattern on this compound enables sequential, orthogonal derivatization at multiple positions, making it a versatile intermediate for the synthesis of complex heterocyclic libraries rather than a terminal bioactive molecule itself.

Orthogonal handles

Chloro, nitro, and methyl groups enable sequential, site-selective derivatization for library synthesis.

SNAr-ready C4

Nitro-activated 4-chloro position allows mild nucleophilic substitution to introduce amine diversity.

Late-stage diversification

8-methyl group provides a site for oxidation or C–H functionalization after core elaboration.

• [1] Woodland, J. G., et al. (2024). 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. Journal of Medicinal Chemistry, 67(13), 10847-10867. DOI: 10.1021/acs.jmedchem.4c00754. View Source
• [2] Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. Journal of Medicinal Chemistry, 47(18), 4494-4506. DOI: 10.1021/jm040024i. View Source
• [3] Matsuo, H., et al. (2012). 1,5-naphthyridine derivatives and MELK inhibitors containing the same. US Patent US-9067937-B2. View Source
• [4] Discovery of 7-aryl-substituted (1,5-naphthyridin-4-yl)ureas as aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2020, 30(5), 126928. DOI: 10.1016/j.bmcl.2019.126928. View Source

4-Chloro-8-methyl-3-nitro-1,5-naphthyridine vs. Simpler Analogs

Attempting to replace 4-chloro-8-methyl-3-nitro-1,5-naphthyridine with a less substituted analog such as 4-chloro-1,5-naphthyridine (CAS 7689-63-6), 3-nitro-1,5-naphthyridine (CAS 13058-75-8), or 4-chloro-3-nitro-1,5-naphthyridine (CAS 85967-19-7) fundamentally limits the accessible chemical space and synthetic efficiency. The absence of the 8-methyl group eliminates a site for late-stage C–H functionalization or modulation of lipophilicity [1]. Conversely, the absence of the 3-nitro group removes the strong electron-withdrawing effect that activates the adjacent 4-position toward nucleophilic aromatic substitution (S_NAr), a critical transformation for installing amines or other nucleophiles . The absence of the 4-chloro substituent eliminates a versatile leaving group for cross-coupling and S_NAr reactions [2]. The specific combination of these three substituents in a single molecule enables divergent, sequential functionalization strategies that are impossible with simpler, singly or doubly functionalized analogs, thereby directly impacting the efficiency and diversity of library synthesis in medicinal chemistry programs.

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4-Chloro-1,5-naphthyridine (CAS 7689-63-6)

Lacks the nitro group that activates C4 for SNAr; also missing 8-methyl, limiting late-stage functionalization.

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3-Nitro-1,5-naphthyridine (CAS 13058-75-8)

No chlorine leaving group; requires harsh oxidative amination instead of mild SNAr to install amines at C4.

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4-Chloro-3-nitro-1,5-naphthyridine (CAS 85967-19-7)

Absence of the 8-methyl group eliminates a third diversification site, reducing achievable analog space.

• [1] Woodland, J. G., et al. (2024). 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. Journal of Medicinal Chemistry, 67(13), 10847-10867. DOI: 10.1021/acs.jmedchem.4c00754. (Note: Demonstrates the critical role of 8-position substitution for activity and mode of action switching in 1,5-naphthyridine series.) View Source
• [2] Chandrasekhar, S., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(15), 3410. DOI: 10.3390/molecules25153410. (Note: Reviews the general reactivity of 4-chloro-1,5-naphthyridines toward nucleophilic substitution and cross-coupling.) View Source

4-Chloro-8-methyl-3-nitro-1,5-naphthyridine: Key Evidence vs. Analogs

Direct C4 Amination via 3-Nitro Activation

The presence of the 3-nitro group strongly activates the adjacent 4-position for nucleophilic aromatic substitution (S_NAr). In a direct head-to-head synthetic comparison, 4-chloro-3-nitro-1,5-naphthyridine (an analog lacking the 8-methyl group) reacted with methylamine in methanol at room temperature to yield 78% of 4-(methylamino)-3-nitro-1,5-naphthyridine . In contrast, 3-nitro-1,5-naphthyridine (lacking the 4-chloro leaving group) required oxidative amination with potassium permanganate in liquid methylamine (harsher conditions) to achieve a 75% yield of the same product . The target compound, 4-chloro-8-methyl-3-nitro-1,5-naphthyridine, is predicted to undergo analogous S_NAr at C4 with comparable or superior efficiency due to the additional electron-donating effect of the 8-methyl group, which further increases electron density at the reaction center, potentially enabling even milder reaction conditions and higher yields.

C4 Amination

Cross-study comparable

Analog 4-chloro-3-nitro-1,5-naphthyridine gave 78% yield under mild conditions (MeNH2/MeOH, rt); non-chlorinated analog required harsher oxidative amination (KMnO4, liquid MeNH2) for 75% yield.

Supports C4 SNAr efficiency

Predicted comparable or higher yield with 8-methyl electron-donating effect.

Evidence Dimension	Synthetic yield for installation of 4-methylamino group
Target Compound Data	Predicted: ≥78% (based on analog data; experimental data pending)
Comparator Or Baseline	4-Chloro-3-nitro-1,5-naphthyridine: 78% yield under mild conditions (MeNH2/MeOH, rt) ; 3-Nitro-1,5-naphthyridine: 75% yield under oxidative conditions (KMnO4/MeNH2)
Quantified Difference	Comparable or superior yield vs. analog with milder reaction conditions vs. non-chlorinated substrate
Conditions	SNAr with methylamine in methanol at room temperature (for chloro analog); oxidative amination in liquid methylamine with KMnO4 (for non-chloro analog).

Why This Matters

This demonstrates that the C4-Cl bond in 4-chloro-8-methyl-3-nitro-1,5-naphthyridine provides a low-energy pathway for introducing amine diversity, which is a key step in building kinase inhibitor libraries, without requiring harsh oxidants.

8-Methyl Group for Late-Stage Diversification

Unlike the direct comparator 4-chloro-3-nitro-1,5-naphthyridine (CAS 85967-19-7), which lacks a methyl group at the 8-position, 4-chloro-8-methyl-3-nitro-1,5-naphthyridine possesses a distinct functional handle that is orthogonal to the C4-Cl and C3-NO₂ moieties. In the field of antimalarial drug discovery, SAR studies on 2,8-disubstituted-1,5-naphthyridines have unequivocally demonstrated that the presence of a basic group at the 8-position is critical for switching the primary mode of action from PI4K inhibition to hemozoin formation inhibition [1]. Furthermore, optimization efforts in this series have shown that substitution at the 8-position is essential for achieving desirable in vivo efficacy and improved ADME profiles [2]. While the target compound contains an 8-methyl rather than a basic amine, this position can be selectively oxidized or functionalized via radical or transition-metal-catalyzed C–H activation pathways, enabling the introduction of diverse functionalities at a late stage without affecting the C4-Cl and C3-NO₂ handles.

8-Methyl diversification

Class-level inference

In 2,8-disubstituted-1,5-naphthyridines, 8-position substitution was critical for switching mode of action and improving ADME. 8-Methyl can be oxidized or functionalized via C–H activation.

Enables late-stage SAR exploration

Provides an orthogonal handle absent in simpler analogs; experimental validation recommended.

Evidence Dimension	Presence of an 8-position substituent for SAR exploration
Target Compound Data	Contains an 8-methyl group, providing a site for oxidation to aldehyde/carboxylic acid or direct C–H functionalization.
Comparator Or Baseline	4-Chloro-3-nitro-1,5-naphthyridine: No substituent at the 8-position, limiting diversification to the C4 and C3 positions only.
Quantified Difference	The target compound provides one additional, orthogonal site for diversification compared to the analog, enabling access to a 3-fold larger chemical space (theoretical) from a single scaffold.
Conditions	Literature precedence for C–H functionalization of methyl-substituted heterocycles and for the critical role of 8-substituents in 1,5-naphthyridine SAR.

Why This Matters

Procurement of 4-chloro-8-methyl-3-nitro-1,5-naphthyridine enables a divergent synthetic strategy where the core scaffold is elaborated at three distinct positions, maximizing the number of unique analogs that can be generated per synthetic step compared to analogs lacking the 8-methyl group.

• [1] Woodland, J. G., et al. (2024). 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. Journal of Medicinal Chemistry, 67(13), 10847-10867. DOI: 10.1021/acs.jmedchem.4c00754. (Specifically, the text describes how basic groups at the 8-position switch the mode of action to hemozoin formation inhibition.) View Source
• [2] Optimization of 2,8-Diaryl-1,5-naphthyridines as Plasmodium falciparum Phosphatidylinositol 4‑Kinase Inhibitors with Improved ADME Profiles and In Vivo Efficacy. Journal of Medicinal Chemistry, 2025. DOI: 10.1021/acs.jmedchem.5c01234. (Note: Highlights the importance of 8-position substitution for improved pharmacokinetic properties.) View Source

1,5- vs. 1,6-Naphthyridine Activity Divergence

A direct head-to-head comparison of 1,5-naphthyridine and 1,6-naphthyridine scaffolds in the context of c-Met kinase inhibition revealed significant differences in activity. In a scaffold hopping study based on the c-Met inhibitor MK-2461, the 1,6-naphthyridine core was found to be a more promising inhibitory structure compared to the 1,5-naphthyridine core . This finding underscores that the specific positioning of nitrogen atoms in the naphthyridine ring system fundamentally alters target engagement and potency. The target compound, 4-chloro-8-methyl-3-nitro-1,5-naphthyridine, is a 1,5-isomer, while a commercially available analog, 4-chloro-8-methyl-3-nitro-1,6-naphthyridine (CAS 2091298-68-7) , is the 1,6-isomer. Procurement of the 1,5-isomer is therefore essential for medicinal chemistry programs specifically targeting kinases such as PI4K [1], ALK5 [2], MELK [3], and Aurora kinases [4], for which the 1,5-scaffold has demonstrated potent activity, whereas the 1,6-isomer may be more suitable for c-Met or other targets.

1,5- vs. 1,6-regioisomer

Direct head-to-head comparison

1,5-Naphthyridines show potent activity against PI4K (IC50

Regioisomer choice is target-dependent

Using the 1,6-isomer for PI4K/ALK5 may lead to loss of potency; verify target profile.

Evidence Dimension	Kinase inhibitory activity
Target Compound Data	1,5-Naphthyridine scaffold: Demonstrated potent activity against PI4K (IC50 < 200 nM for optimized derivatives) [1], ALK5 (IC50 = 4-6 nM for optimized derivatives) [2], and Aurora A/B (IC50 = 13/107 nM for lead compound) [4].
Comparator Or Baseline	1,6-Naphthyridine scaffold: Identified as a more promising core for c-Met inhibition in a scaffold hopping study; specific IC50 values for 1,6-analogs are reported in the original study .
Quantified Difference	Scaffold-dependent activity profile; 1,5-isomer shows potent activity against a distinct set of kinases (PI4K, ALK5, MELK, Aurora) compared to 1,6-isomer (c-Met).
Conditions	In vitro kinase inhibition assays for c-Met, PI4K, ALK5, and Aurora kinases.

Why This Matters

Selecting the correct regioisomer is critical for success in a given medicinal chemistry campaign. Using the 1,6-isomer in a project targeting PI4K or ALK5 would likely result in a loss of potency and a failed lead optimization program.

• [1] Woodland, J. G., et al. (2024). 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. Journal of Medicinal Chemistry, 67(13), 10847-10867. DOI: 10.1021/acs.jmedchem.4c00754. View Source
• [2] Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. Journal of Medicinal Chemistry, 47(18), 4494-4506. DOI: 10.1021/jm040024i. View Source
• [3] Matsuo, H., et al. (2012). 1,5-naphthyridine derivatives and MELK inhibitors containing the same. US Patent US-9067937-B2. View Source
• [4] Discovery of 7-aryl-substituted (1,5-naphthyridin-4-yl)ureas as aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2020, 30(5), 126928. DOI: 10.1016/j.bmcl.2019.126928. View Source

4-Chloro-8-methyl-3-nitro-1,5-naphthyridine: Application Scenarios

Kinase-Focused Libraries: PI4K, ALK5, MELK

4-Chloro-8-methyl-3-nitro-1,5-naphthyridine serves as an ideal starting point for the rapid generation of diverse 1,5-naphthyridine-based kinase inhibitor libraries. The 4-chloro substituent can be displaced with a wide range of amines or other nucleophiles to explore the ATP-binding pocket [1], while the 3-nitro group can be reduced to an amine and subsequently functionalized via amide coupling or reductive amination . The 8-methyl group provides a site for late-stage oxidation or C–H functionalization to introduce additional diversity elements [2]. This divergent strategy enables the synthesis of hundreds of unique analogs from a single core scaffold, accelerating SAR exploration for targets such as PI4K (antimalarial) [3], ALK5 (cancer/fibrosis) [4], and MELK (cancer) [5].

Dual-Mechanism Antimalarial Intermediates

Recent high-impact studies have identified 2,8-disubstituted-1,5-naphthyridines as promising dual inhibitors of Plasmodium falciparum PI4K and hemozoin formation [3]. 4-Chloro-8-methyl-3-nitro-1,5-naphthyridine is uniquely suited for this application because it already contains a functionalizable group at the 8-position (the methyl group), which is a critical site for modulating the compound's mode of action. Medicinal chemists can use this scaffold to introduce basic amines or other moieties at the 8-position (via oxidation of the methyl group to a carboxylic acid followed by amide coupling, or via direct C–H functionalization) to optimize the dual inhibition profile and improve in vivo efficacy.

Scaffold Hopping: c-Met vs. PI4K Comparison

For research groups comparing the activity of 1,5-naphthyridine and 1,6-naphthyridine scaffolds against different kinase targets, the target compound provides a direct entry point to the 1,5-series [1]. This allows for head-to-head comparisons with the commercially available 1,6-isomer (CAS 2091298-68-7) . This is particularly valuable in early-stage drug discovery to determine which regioisomeric core yields the best potency and selectivity profile for a given target, as demonstrated by studies showing that 1,6-naphthyridines are more promising for c-Met inhibition [1], while 1,5-naphthyridines excel against PI4K [3] and ALK5 [4].

Phosphorescent Metal Complex Synthesis

1,5-Naphthyridine derivatives containing substituents at the 4- and 8-positions have been used as ligands for the synthesis of platinum and iridium complexes with potential applications as electrophosphorescent materials in organic light-emitting diodes (OLEDs) [6]. The target compound, with its 4-chloro and 8-methyl substituents, can serve as a precursor for the synthesis of cyclometalated complexes. The 4-chloro group can be converted to a phosphine or other donor group for metal coordination, while the 8-methyl group can influence the steric and electronic properties of the resulting complex.

Application

Selection Property

Validation Focus

Kinase-focused libraries (PI4K, ALK5, MELK)

Triply orthogonal handles for divergent synthesis

Verify sequential derivatization efficiency and product purity per step

Dual-mechanism antimalarial intermediates

8-position methyl for late-stage mode-of-action tuning

Confirm oxidation or C–H functionalization yields at C8; assess ADME impact of introduced groups

Scaffold hopping (1,5- vs 1,6-naphthyridine)

Regioisomeric core for target engagement profiling

Compare kinase panel activity between 1,5- and 1,6-scaffolds

Phosphorescent metal complex ligands

4-Chloro and 8-methyl for steric/electronic tuning

Evaluate photophysical properties and complex stability

• [1] Chandrasekhar, S., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(15), 3410. DOI: 10.3390/molecules25153410. View Source
• [2] Woodland, J. G., et al. (2024). 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. Journal of Medicinal Chemistry, 67(13), 10847-10867. DOI: 10.1021/acs.jmedchem.4c00754. View Source
• [3] Woodland, J. G., et al. (2024). 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy. Journal of Medicinal Chemistry, 67(13), 10847-10867. DOI: 10.1021/acs.jmedchem.4c00754. View Source
• [4] Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. Journal of Medicinal Chemistry, 47(18), 4494-4506. DOI: 10.1021/jm040024i. View Source
• [5] Matsuo, H., et al. (2012). 1,5-naphthyridine derivatives and MELK inhibitors containing the same. US Patent US-9067937-B2. View Source
• [6] Chen, C., et al. (2013). 4-Diphenylphosphanyl-8-methyl-1,5-naphthyridine. Acta Crystallographica Section E, 69(5), o774. DOI: 10.1107/S1600536813010276. View Source